Cas no 2097935-30-1 (4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpiperidine-1-sulfonamide)

• Product Name: 4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 2097935-30-1
• MF: C₁₇H₂₅ClF₃N₅O₂S
• MW: 455.925911664963
• CID: 5474452
• PubChem ID: 126851969
• Update Time: 2025-05-24

4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS032464895
• 4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpiperidine-1-sulfonamide
• F3395-1053
• 2097935-30-1
• 4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-N,N-dimethylpiperidine-1-sulfonamide

• Inchi： 1S/C17H25ClF3N5O2S/c1-23(2)29(27,28)26-5-3-14(4-6-26)24-7-9-25(10-8-24)16-15(18)11-13(12-22-16)17(19,20)21/h11-12,14H,3-10H2,1-2H3
• InChI Key： ZLHFRAVPQFZBPI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCN(CC1)C1CCN(CC1)S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 455.1369584g/mol
• Monoisotopic Mass: 455.1369584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.4Ų

Additional information on 4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpiperidine-1-sulfonamide

Introduction to 4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2097935-30-1)

4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpiperidine-1-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2097935-30-1, represents a sophisticated molecular structure that combines various functional groups, making it a promising candidate for further investigation in medicinal chemistry. The presence of both piperazine and sulfonamide moieties in its framework suggests potential applications in the development of novel therapeutic agents.

The molecular architecture of this compound is characterized by a complex interplay of electronic and steric effects, which can influence its biological activity and pharmacokinetic properties. The 3-chloro and trifluoromethyl substituents on the pyridine ring introduce unique electronic characteristics, enhancing the compound's potential for interactions with biological targets. These features are particularly relevant in the context of drug design, where modulating electronic properties can lead to improved binding affinity and selectivity.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The piperazine scaffold, known for its ability to form hydrogen bonds and interact with biological macromolecules, has been widely utilized in drug discovery. The sulfonamide group further enhances the compound's solubility and bioavailability, making it an attractive candidate for oral administration. These attributes are crucial for the design of next-generation therapeutics that require efficient delivery systems.

The synthesis of 4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpiperidine-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-chloro and trifluoromethyl groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex pyridine-piperazine core. These methods are essential for achieving the desired molecular structure with minimal side reactions.

The pharmacological potential of this compound has been explored in several preclinical studies. Initial findings suggest that it may exhibit inhibitory activity against specific enzymes and receptors involved in various disease processes. For instance, the sulfonamide moiety has been shown to interact with bacterial enzymes, making it a candidate for antimicrobial applications. Additionally, the piperazine scaffold has demonstrated interactions with neurological targets, suggesting potential therapeutic benefits in central nervous system disorders.

The impact of substituents like 3-chloro and trifluoromethyl on the biological activity of this compound has been extensively studied. These groups are known to modulate electronic properties, affecting both binding affinity and metabolic stability. Computational modeling techniques have been employed to predict how these substituents influence the compound's interactions with biological targets. Such studies provide valuable insights into optimizing drug candidates for improved efficacy and reduced toxicity.

In conclusion, 4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2097935-30-1) represents a promising therapeutic agent with significant potential in pharmaceutical research. Its complex molecular structure, characterized by functional groups such as piperazine, sulfonamide, 3-chloro, and trifluoromethyl, makes it an attractive candidate for further investigation. Advances in synthetic chemistry and computational modeling continue to enhance our understanding of its pharmacological properties, paving the way for novel treatments in various disease areas.